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Compound of Interest

Compound Name: N-Acetyl-3-methylthio-aniline

Cat. No.: B185113

An In-depth Technical Guide to N-Acetyl-3-
methylthio-aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-3-methylthio-aniline, also known as 3'-(methylthio)acetanilide, is an organic
compound with the chemical formula CoH11NOS. This document provides a comprehensive
overview of its known physical and chemical properties, available spectral data, and a general
synthesis protocol. While specific biological activities and signaling pathways for this particular
compound are not extensively documented in publicly available literature, this guide serves as
a foundational resource for researchers interested in its further investigation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of N-Acetyl-3-methylthio-aniline is
presented in the table below. This data is crucial for its handling, characterization, and
application in a research setting.
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Property Value Source(s)

Molecular Formula CoH11NOS [1]

Molecular Weight 181.25 g/mol

CAS Number 2524-78-9 [1]
N-(3-

IUPAC Name _ _
(methylthio)phenyl)acetamide
3'-(Methylthio)acetanilide, 3-

Synonyms ) o
Acetamidothioanisole

Appearance Crystalline powder

Melting Point 78-78.5 °C

Boiling Point Not available

Density (Predicted)

1.14 + 0.1 g/cm3

Solubility Soluble in methanol
pKa (Predicted) 14.68 + 0.70
Synthesis

A general method for the synthesis of N-Acetyl-3-methylthio-aniline involves the acetylation
of 3-(methylthio)aniline. This reaction is a standard procedure for the formation of an amide
from an amine and an acetylating agent.

Experimental Protocol: General Acetylation of an Aniline
Derivative

Materials:
e 3-(methylthio)aniline
e Acetic anhydride

e Anhydrous sodium acetate
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e Concentrated Hydrochloric Acid (HCI)
o Water

e Ethanol

Procedure:

 In a conical flask, dissolve the starting amine, 3-(methylthio)aniline, in a mixture of water and
a few drops of concentrated HCI to facilitate dissolution.

 In a separate flask, prepare a solution of anhydrous sodium acetate in water and add acetic
anhydride.

o Slowly add the sodium acetate/acetic anhydride solution to the stirred solution of the aniline
hydrochloride.

» Continue stirring the reaction mixture. The product, N-Acetyl-3-methylthio-aniline, will
precipitate out of the solution as a solid.

o Collect the crude product by vacuum filtration and wash it with cold water.

» Recrystallize the crude product from aqueous ethanol to obtain the purified N-Acetyl-3-
methylthio-aniline.

Logical Relationship of Synthesis:

3-(methylthio)aniline

Acetylation N-Acetyl-3-methylthio-aniline

Acetic Anhydride

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Acetyl-3-methylthio-aniline.
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Spectral Data

The characterization of N-Acetyl-3-methylthio-aniline relies on various spectroscopic
techniques. Below is a summary of the available spectral data.

Mass Spectrometry (GC-MS)

The mass spectrum of N-Acetyl-3-methylthio-aniline would be expected to show a molecular
ion peak corresponding to its molecular weight.

m/z Interpretation

181 [M]*, Molecular ion

139 [M - C2H20]*, Loss of ketene

124 [M - C2H20 - CHs]*, Subsequent loss of a
methyl radical

92 [CeHaS]+

Experimental Workflow for GC-MS Analysis:

Sample %m% GC Column MS Ion Source Mass Analyzer Detector Data System

Click to download full resolution via product page

Caption: A simplified workflow for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific experimental spectra for N-Acetyl-3-methylthio-aniline are not readily available
in the searched literature, predicted chemical shifts for *H and 3C NMR can be estimated
based on the structure and data from similar compounds.

Predicted *H NMR Spectral Data:
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~7.2-7.5 m 4H Aromatic protons

~2.5 S 3H -SCHs protons

~2.2 S 3H -COCHs protons

~7.8 brs 1H -NH proton

Predicted 3C NMR Spectral Data:

Chemical Shift (ppm) Assignment

~169 C=0

~140 C-S

~130 Aromatic CH

~125 Aromatic CH

~120 Aromatic CH

~118 Aromatic CH

~24 -COCHs

~15 -SCHs

Infrared (IR) Spectroscopy

The IR spectrum of N-Acetyl-3-methylthio-aniline would exhibit characteristic absorption

bands for its functional groups.

Predicted IR Spectral Data:
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Wavenumber (cm~?) Intensity Assignment

~3300 Medium N-H stretch

~3050 Medium Aromatic C-H stretch
~1660 Strong C=0 stretch (Amide I)
~1550 Medium N-H bend (Amide II)
~1300 Medium C-N stretch

~700-900 Strong Aromatic C-H bend

Biological Activity

Currently, there is a lack of specific studies detailing the biological activity, pharmacological
effects, or mechanism of action of N-Acetyl-3-methylthio-aniline in the public domain.
Research on various other acetamide derivatives has shown a wide range of biological
activities, including antioxidant and anti-inflammatory properties. Further investigation is
required to determine if N-Acetyl-3-methylthio-aniline possesses any significant biological
effects.

Conclusion

This technical guide provides a consolidated source of information on the physical and
chemical properties of N-Acetyl-3-methylthio-aniline. While a general synthesis protocol and
predicted spectral data are presented, there is a clear need for further experimental work to
fully characterize this compound. Specifically, detailed experimental validation of its synthesis,
comprehensive spectral analysis, and exploration of its potential biological activities would be
valuable contributions to the scientific community. This document serves as a starting point for
researchers and professionals in drug development who may be interested in exploring the
potential of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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